Cas no 2228272-01-1 (2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol)

2-Fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol is a fluorinated imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a fluoroethyl alcohol moiety with a methyl-substituted imidazole ring, offering unique reactivity and steric properties. The presence of fluorine enhances metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The imidazole core provides a versatile scaffold for further functionalization, enabling the synthesis of targeted bioactive compounds. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators due to its ability to participate in hydrogen bonding and hydrophobic interactions. High purity and well-defined stereochemistry ensure reproducibility in research applications.
2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol structure
2228272-01-1 structure
Product Name:2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol
CAS No:2228272-01-1
MF:C6H9FN2O
MW:144.146864652634
CID:5962091
PubChem ID:165674594
Update Time:2025-06-13

2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol
    • 2228272-01-1
    • EN300-1797282
    • Inchi: 1S/C6H9FN2O/c1-9-3-2-8-6(9)5(10)4-7/h2-3,5,10H,4H2,1H3
    • InChI Key: VYMZUEHDVHSIIT-UHFFFAOYSA-N
    • SMILES: FCC(C1=NC=CN1C)O

Computed Properties

  • Exact Mass: 144.06989108g/mol
  • Monoisotopic Mass: 144.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 38Ų

2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol Pricemore >>

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EN300-1797282-0.05g
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$1247.0 2023-09-19
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Additional information on 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol

Comprehensive Overview of 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol (CAS No. 2228272-01-1): Properties, Applications, and Industry Insights

The compound 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol (CAS No. 2228272-01-1) is a fluorinated imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluoroethyl group attached to a 1-methyl-1H-imidazole ring, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for fluorinated compounds in modern medicine.

Recent studies highlight the growing importance of imidazole-based compounds in developing targeted therapies, especially in oncology and infectious diseases. The presence of both fluorine and imidazole moieties in this molecule makes it valuable for optimizing drug properties such as bioavailability and metabolic stability. Industry reports indicate that over 35% of newly approved drugs contain fluorine atoms, underscoring the relevance of compounds like 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol in contemporary medicinal chemistry.

From a synthetic chemistry perspective, the CAS 2228272-01-1 compound offers versatile reactivity patterns. The hydroxyl group allows for further derivatization, while the fluorine atom enhances electronegativity and influences molecular interactions. These characteristics align with current trends in green chemistry, where researchers seek efficient methods to incorporate fluorine into complex molecules with minimal environmental impact. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity and purity, essential for pharmaceutical applications.

The agrochemical sector also benefits from fluorinated imidazole derivatives like 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol. With increasing global focus on sustainable crop protection, compounds with improved target specificity and reduced ecological footprint are in high demand. Patent analyses reveal growing interest in similar structures for developing next-generation plant growth regulators and pest control agents, particularly in regions facing agricultural challenges due to climate change.

Quality control standards for CAS 2228272-01-1 require rigorous testing protocols. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity (>98%), residual solvent analysis, and heavy metal content reports. Storage recommendations generally suggest protection from moisture at controlled temperatures (-20°C to 4°C) to maintain stability. These specifications are crucial for researchers investigating structure-activity relationships or scaling up production for clinical trials.

Emerging applications in material science demonstrate the compound's versatility beyond life sciences. Its molecular architecture shows promise in designing advanced polymers and liquid crystal materials, particularly for electronic displays and optical devices. The fluorine component enhances thermal stability and dielectric properties, making it valuable for high-performance materials in electronics and aerospace industries.

Market analysis indicates steady growth in demand for specialized fluorinated compounds like 2-fluoro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol, with projected CAGR of 6.8% in the fine chemicals sector through 2028. This trend reflects broader industry shifts toward precision chemistry and custom synthesis services. Regulatory compliance remains paramount, with manufacturers adhering to REACH and GMP guidelines to ensure product safety and traceability throughout the supply chain.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The imidazole ring's metal-coordinating properties could also enable applications in catalysis and coordination chemistry. As synthetic methodologies advance, particularly in C-H fluorination and late-stage functionalization, access to such fluorinated building blocks will become increasingly important for academic and industrial research programs.

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